Cas no 943107-35-5 (5-Methyl-1-propyl-1H-pyrazol-3-amine)

5-Methyl-1-propyl-1H-pyrazol-3-amine is a pyrazole derivative with a primary amine functional group at the 3-position and a propyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. Its pyrazole core offers structural rigidity, while the amine group provides a reactive site for further functionalization, such as condensation or complexation reactions. The propyl chain enhances lipophilicity, potentially improving bioavailability in drug design applications. The compound's well-defined structure and stability make it suitable for use in heterocyclic chemistry research and as a building block for more complex molecular architectures.
5-Methyl-1-propyl-1H-pyrazol-3-amine structure
943107-35-5 structure
Product Name:5-Methyl-1-propyl-1H-pyrazol-3-amine
CAS No:943107-35-5
MF:C7H13N3
MW:139.198220968246
MDL:MFCD06740529
CID:802487
PubChem ID:7176041
Update Time:2025-10-29

5-Methyl-1-propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-propyl-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine,5-methyl-1-propyl-
    • 5-METHYL-1-PROPYL-1H-PYRAZOL-3-YLAMINE
    • 5-methyl-1-propylpyrazol-3-amine
    • 5-methyl-1-propylpyrazole-3-ylamine
    • AMY33194
    • CS-0022314
    • SCHEMBL8374733
    • AKOS000309010
    • DTXSID10428337
    • 5-methyl-1-propyl-1 h-pyrazol-3-ylamine
    • FT-0679036
    • 5-Methyl-1-propyl-1H-pyrazol-3-amine, AldrichCPR
    • 943107-35-5
    • 1H-Pyrazol-3-amine, 5-methyl-1-propyl-
    • LS-01729
    • BB 0258764
    • EN300-230229
    • MFCD06740529
    • 5-methyl-1-propyl-pyrazol-3-amine
    • STK288939
    • ALBB-004641
    • MDL： MFCD06740529
    • Inchi： 1S/C7H13N3/c1-3-4-10-6(2)5-7(8)9-10/h5H,3-4H2,1-2H3,(H2,8,9)
    • InChI Key： FPMWRTXRUDPAQA-UHFFFAOYSA-N
    • SMILES： N1(C(C)=CC(N)=N1)CCC

Computed Properties

  • Exact Mass: 139.11100
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 260.9±20.0 °C at 760 mmHg
  • Flash Point: 111.6±21.8 °C
  • PSA: 43.84000
  • LogP: 1.76490
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Methyl-1-propyl-1H-pyrazol-3-amine Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methyl-1-propyl-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1-propyl-1H-pyrazol-3-amine Pricemore >>

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